Cas no 62458-49-5 (Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
• CAS No: 62458-49-5
• Molecular Formula: C₁₇H₁₈O₅
• Molecular Weight: 302.32182
• CID: 444054
• PubChem ID: 71386186

Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester Properties

Names and Identifiers

• Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
• benzyl 2,3,6-trimethoxybenzoate
• Compound NP-024633
• DTXSID20808383
• AKOS030587646
• 62458-49-5

• InChIKey： WKTUEASUPBAIPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18O5/c1-19-13-9-10-14(20-2)16(21-3)15(13)17(18)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
• SMILES： COC1=C(C(=C(C=C1)OC)OC)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 302.11544
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 302.11542367g/mol
• Heavy Atom Count: 22
• Complexity: 340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives